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Compound of Interest

Compound Name: Sulbactam-d5 (sodium)

Cat. No.: B15144320 Get Quote

Researchers and drug development professionals require immediate and precise safety

protocols to ensure a secure laboratory environment when handling chemical compounds. This

guide provides essential safety and logistical information for the handling of Sulbactam-d5
(sodium), a deuterium-labeled beta-lactamase inhibitor. Adherence to these procedures is

critical for minimizing exposure risks and ensuring proper disposal.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling Sulbactam-d5 (sodium). This guidance is based on Safety Data Sheet (SDS)

recommendations to prevent skin, eye, and respiratory exposure.[1][2][3]
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Body Part
Personal Protective
Equipment

Specifications

Eyes/Face Safety glasses or goggles
Chemical splash-resistant with

side protection.[1]

Hands Impervious gloves
Inspect gloves for integrity

before use.[3]

Body Laboratory coat
To prevent contamination of

personal clothing.[2][4]

Respiratory
Dust respirator or local exhaust

ventilation

Use in a well-ventilated area to

keep airborne concentrations

low and avoid breathing dust.

[1][2]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storing Sulbactam-d5 (sodium) is paramount to

laboratory safety.

Handling:

Preparation: Before handling, ensure that an eyewash fountain is accessible.[1]

Ventilation: Always handle the compound in a well-ventilated area or under a chemical fume

hood to minimize dust generation and accumulation.[1][5]

Personal Hygiene: Wash hands thoroughly after handling the compound.[1] Do not eat,

drink, or smoke in the handling area.[1][2]

Contact Avoidance: Take care to avoid contact with skin, eyes, and personal clothing.[1]

Storage:

Container: Keep the container tightly closed when not in use.[1]
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Environment: Store in a cool, dry, and well-ventilated area away from incompatible

substances and sources of ignition.[1][2] For long-term storage, a cool, dry place is

recommended.[1]

Disposal Plan: Spills and Waste
Proper disposal of Sulbactam-d5 (sodium) and any contaminated materials is crucial to

prevent environmental contamination and potential exposure.

Spill Cleanup:

Minor Spills:

For small spills, use dry clean-up procedures and avoid generating dust.[2]

Clean up all spills immediately.[2]

Vacuum or sweep up the material and place it into a clean, dry, sealable, and labeled

container for disposal.[2] Do not use air hoses for cleaning.[2]

Major Spills:

In the event of a large spill, clear the area of all personnel and move upwind.[2]

Alert the appropriate safety personnel or fire brigade, informing them of the location and

nature of the hazard.[2]

Control personal contact with the substance by using the recommended protective

equipment and a dust respirator.[2]

Prevent the spillage from entering drains, sewers, or water courses.[2]

Waste Disposal:

Dispose of the contents and container to an approved waste disposal plant in accordance

with local regulations.[1]

First Aid Measures
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In case of accidental exposure, immediate action is necessary.

Ingestion: If swallowed, call a poison center or doctor.[1] Rinse the mouth with water.[1]

Skin Contact: Immediately flush the skin with running water for at least 15 minutes while

removing contaminated clothing and shoes.[1]

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes.[1]

Inhalation: Move the person to fresh air.[1]

In all cases of exposure, seek medical attention and show the Safety Data Sheet to the

attending physician.[1][3]

Safe Handling Workflow for Sulbactam-d5 (sodium)
The following diagram illustrates the procedural steps for the safe handling of Sulbactam-d5
(sodium) in a laboratory setting.
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Caption: Workflow for Safe Handling of Sulbactam-d5 (sodium).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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